4-Bromo-2-morpholinophenol

• Molecular Formula: C10H12BrNO2
• Molecular Weight: 258.11 g/mol
• IUPAC Name: 4-bromo-2-morpholin-4-ylphenol
• InChI: InChI=1S/C10H12BrNO2/c11-8-1-2-10(13)9(7-8)12-3-5-14-6-4-12/h1-2,7,13H,3-6H2
• InChI Key: OYRIHHDKTKIVHD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=CC(=C2)Br)O

Description

4-Bromo-2-morpholinophenol is a useful research compound. Its molecular formula is C10H12BrNO2 and its molecular weight is 258.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Bromo-2-bis(2-hydroxyethyl)aminophenol (2.5g) was dissolved in 70% sulphuric acid (25 ml) and the solution heated to 160° C for three hours, allowed to cool, then neutralised with saturated sodium carbonate solution. Extraction with ether and evaporation of the extracts gave crude 4-bromo-2-morpholinophenol which was crystallised from ether gave the pure phenol (1.4g, 60%, m.p. 128° C).

Synthesis routes and methods II

Procedure details